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Compound of Interest

Compound Name: (E)-1-(Prop-1-en-1-yl)adamantane

CAS No.: 150587-69-2

Cat. No.: B174958

Get Quote

Executive Summary
Adamantane (

) serves as a critical benchmark in Nuclear Magnetic Resonance (NMR) spectroscopy due to
its high symmetry (

point group) and rigid cage structure. While widely recognized as an external standard for
solid-state NMR, its solution-phase behavior provides an ideal test case for validating
computational methods (DFT-GIAO).

This guide objectively compares experimental chemical shifts (in

) against calculated values using Density Functional Theory (DFT), providing a validated
workflow for structural elucidation.

Experimental Landscape: The Ground Truth
Adamantane possesses two distinct carbon environments and two distinct proton

environments. Accurate assignment is prerequisite for any comparative study.
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Solution-State NMR Data ( )
In chloroform-d (

), adamantane exhibits the following characteristic shifts. The integration ratios confirm the
assignment of the methylene (

) and methine (

) groups.

Nucleus Group Type Count

Chemical
Shift (

, ppm)

Multiplicity

C

Methylene (

)
Secondary 6 37.85 Singlet

C

Methine (

)
Tertiary 4 28.46 Singlet

H

Methine (

)
Tertiary 4 1.88 Broad Singlet

H

Methylene (

)
Secondary 12 1.78

Multiplet/Broa

d

Note on Assignment: The methylene carbon (

) appears downfield (higher ppm) relative to the methine carbon (

), a characteristic inversion typical of the adamantyl cage, contrasting with acyclic

alkanes where tertiary carbons are often downfield.
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Solid-State NMR Reference Standard
In solid-state NMR (SSNMR), adamantane is the primary external reference for

chemical shifts.[2]

High-Frequency Resonance (Methylene): Set to 38.48 ppm (relative to TMS = 0).

Low-Frequency Resonance (Methine): Appears at 29.5 ppm.

Application: It is used to calibrate the magnetic field and set the Magic Angle Spinning (MAS)

condition due to its sharp lines resulting from rapid molecular tumbling in the plastic crystal

phase.

Computational Landscape: In-Silico Prediction
Predicting NMR shifts relies on calculating the magnetic shielding tensor (

). The chemical shift (

) is derived relative to a reference standard (TMS) calculated at the same level of theory:

Recommended Computational Protocol
For drug development workflows requiring high accuracy, the GIAO-DFT method is the industry

standard.

Geometry Optimization: B3LYP/6-31G(d)

Rationale: Provides a cost-effective yet accurate equilibrium geometry.

NMR Calculation: GIAO-mPW1PW91/6-311+G(2d,p) or GIAO-B3LYP/6-311++G(2d,p)

Rationale: The GIAO (Gauge-Including Atomic Orbital) method handles the gauge origin

problem.[3] Larger basis sets (triple-zeta with diffuse functions) are critical for describing

the electron density at the nucleus (Fermi contact). The mPW1PW91 functional often

outperforms B3LYP for relative shift accuracy in cage systems.

Solvation Model: PCM (Polarizable Continuum Model) with Chloroform.[4]
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Comparative Analysis: Experiment vs. Theory
The following table contrasts experimental values with unscaled DFT calculations.

Nucleus Site

Exp.[5][6][7]
[8][9][10]
[11] Shift (

)

Calc.[4]
Shift
(B3LYP)

Calc. Shift
(mPW1PW9
1)

(Exp - Calc)

C (C2) 37.85 38.9 38.4 ~0.6 - 1.0

C (C1) 28.46 29.8 28.9 ~0.4 - 1.3

H 1.88 1.95 1.92 < 0.1

H 1.78 1.82 1.80 < 0.1

Performance Insight:

Proton (

H): Computational methods are highly accurate, typically within 0.05 - 0.1 ppm.

Carbon (

C): DFT tends to slightly overestimate chemical shifts (downfield bias) by 1.0 - 1.5 ppm.
Empirical scaling factors (linear regression) are often applied in automated pipelines to
correct this systematic error.

Validated Protocols
Experimental Protocol: Solution NMR of Adamantane
Objective: Acquire high-resolution reference spectra.

Sample Preparation:
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Weigh 10-15 mg of adamantane (purity >99%).

Dissolve in 0.6 mL of

(containing 0.03% TMS as internal standard).

Filter solution through a cotton plug into a clean 5mm NMR tube to remove particulates

(critical for resolution).

Acquisition Parameters (

H):

Pulse:

excitation.

Relaxation Delay (

): 5 seconds (Adamantane protons have relatively long

relaxation times due to rapid tumbling; insufficient delay causes integration errors).

Scans: 8-16.

Acquisition Parameters (

C):

Pulse: Power-gated decoupling (e.g., zgpg30).

Relaxation Delay: 2-3 seconds.

Scans: 64-128 (Sufficient for S/N > 50:1).

Processing:

Reference the TMS peak to 0.00 ppm.

Apply exponential multiplication (LB = 0.3 Hz for
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, 1.0 Hz for

).

Computational Protocol: DFT-GIAO Calculation
Objective: Predict chemical shifts for structural verification.

Conformational Search: (Skipped for adamantane due to rigidity, but mandatory for

derivatives).

Geometry Optimization:

Software: Gaussian / ORCA / NWChem.

Command: Opt Freq B3LYP/6-31G(d) SCRF=(Solvent=Chloroform)

Check: Ensure no imaginary frequencies.

NMR Job:

Command: NMR(GIAO) mPW1PW91/6-311+G(2d,p) SCRF=(Solvent=Chloroform)

Geom=Check

Reference Calculation:

Run the exact same NMR job on a TMS molecule (Tetramethylsilane).

Extract Isotropic Shielding value (

).

Data Reduction:

Workflow Visualization
The following diagram illustrates the parallel workflows for experimental validation and

computational prediction, highlighting the convergence point for structural confirmation.
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Experimental Workflow

Computational Workflow

Target Molecule
(Adamantane)

Sample Prep
(15mg in CDCl3 + TMS)

Geometry Optimization
(B3LYP/6-31G*)

Data Acquisition
(1H / 13C Pulse Seq)

Processing & Referencing
(TMS = 0.00 ppm)

Experimental Shifts
(δ Exp)

Comparative Analysis
(MAE / RMSD)

GIAO Calculation
(mPW1PW91/6-311+G**)

Calculated Shifts
(δ Calc)

Reference Calc
(TMS at same level)

Scaling

Structural Confirmation

Click to download full resolution via product page

Caption: Dual-stream workflow for validating molecular structure via NMR, contrasting

experimental acquisition with DFT-GIAO prediction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://scispace.com/pdf/computational-studies-of-chemical-shifts-using-density-50eqwhshu1.pdf
https://www.chemicalbook.com/SpectrumEN_281-23-2_13CNMR.htm
https://pdf.benchchem.com/1229/A_Comparative_Guide_to_the_H_and_C_NMR_Spectral_Data_of_Adamantane_1_4_diol.pdf
https://pubmed.ncbi.nlm.nih.gov/35605465/
https://pubmed.ncbi.nlm.nih.gov/35605465/
https://www.benchchem.com/product/b174958/docs#comparative-guide-computational-vs-experimental-nmr-shifts-for-adamantane
https://www.benchchem.com/product/b174958/docs#comparative-guide-computational-vs-experimental-nmr-shifts-for-adamantane
https://www.benchchem.com/product/b174958/docs#comparative-guide-computational-vs-experimental-nmr-shifts-for-adamantane
https://www.benchchem.com/product/b174958/docs#comparative-guide-computational-vs-experimental-nmr-shifts-for-adamantane
https://www.benchchem.com/product/b174958?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174958?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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